Cas no 1120-02-1 (Trimethyloctadecylammonium bromide)

• Product name: Trimethyloctadecylammonium bromide
• CAS No: 1120-02-1
• MF: C₂₁H₄₆BrN
• MW: 392.500646114349
• MDL: MFCD00043171
• CID: 40787

Trimethyloctadecylammonium bromide Chemical and Physical Properties

Names and Identifiers

• N,N,N-Trimethyloctadecan-1-aminium bromide
• n-Octadecyl-N,N,N-trimethylammonium bromide
• Octadecyldimethylammonium bromide
• N,N,N-trimethyl-1-octadecanaminiumbromide
• Octadecy trimethyl ammonium bromide
• OTAB
• ammonium,trimethyloctadecyl-,bromide
• n,n,n-trimethyl-1-octadecanaminiubromide
• N-OCTADECYLTRIMETHYLAMMONIUM BROMIDE
• OCTADECYLTRIMETHYLAMMONIUM BROMIDE
• TRIMETHYLSTEARYLAMMONIUM BROMIDE
• TRIMETHYLOCTADECYLAMMONIUM BROMIDE
• Octadecyl dimethyl benzyl ammonium bromide
• Stearyl trimethyl ammoium bromide
• OctMAB
• Stearyltrimethylammonium Bromide
• Stearyltrimethylammonium bromide (STAB)
• STAB
• trimethyl(octadecyl)azanium,bromide
• C18TAB
• TMODAB
• Steartrimonium bromide
• 1-Octadecanaminium, N,N,N-trimethyl-, bromide
• BPW1DD4IZ8
• octadecyl trimethyl ammonium bromide
• 1-Octadecanaminium, N,N,N-trimethyl-, bromide (1:1)
• AK114151
• Trimethyl-1-octylammonium bromide
• C21H46B
• Trimethyloctadecylammonium bromide,99%
• Decyltrimethylammonium bromide
• Trimethyloctadecylammonium bromide

• MDL： MFCD00043171
• Inchi： 1S/C21H46N.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2,3)4;/h5-21H2,1-4H3;1H/q+1;/p-1
• InChI Key： SZEMGTQCPRNXEG-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 391.28100
• Monoisotopic Mass: 312.363025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder.
• Density: 1.2580
• Melting Point: ~250 °C (dec.) (lit.)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents. Protect from moisture.
• PSA: 0.00000
• LogP: 3.95810
• Sensitiveness: Easily absorb moisture
• Solubility: dissolve in water

Trimethyloctadecylammonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Trimethyloctadecylammonium bromide Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Catalysts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts